3-Bromo-2-(morpholin-4-ylcarbonyl)-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• Molecular Formula: C18H14BrF3N4O2
• Molecular Weight: 455.2 g/mol
• IUPAC Name: [3-bromo-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C18H14BrF3N4O2/c19-14-15(17(27)25-6-8-28-9-7-25)24-26-13(18(20,21)22)10-12(23-16(14)26)11-4-2-1-3-5-11/h1-5,10H,6-9H2
• InChI Key: LSQLQAOFLAPUIW-UHFFFAOYSA-N
• SMILES: C1COCCN1C(=O)C2=NN3C(=CC(=NC3=C2Br)C4=CC=CC=C4)C(F)(F)F

Description

This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a heterocyclic scaffold with significant pharmaceutical relevance due to its structural versatility and bioactivity. The molecule features:

• C-3: A bromine atom, enabling further functionalization via cross-coupling reactions.
• C-5: A phenyl group, contributing aromatic stacking interactions.
• C-7: A trifluoromethyl (-CF₃) group, improving metabolic stability and lipophilicity .

Synthesis: The compound is synthesized from 3-bromo-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-5-one via sequential reactions. The C-5 position undergoes SNAr (nucleophilic aromatic substitution) after C–O bond activation with PyBroP, while the C-3 bromine facilitates Suzuki–Miyaura cross-coupling with boronic acids .

Biological Activity

3-Bromo-2-(morpholin-4-ylcarbonyl)-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine is a compound belonging to the pyrazolo[1,5-a]pyrimidine family, known for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including its anticancer properties, enzyme inhibition capabilities, and potential therapeutic applications.

Chemical Structure and Properties

The compound has the following chemical formula:

$$C_{18}H_{14}BrF_3N_4O_2$$

It features a pyrazolo[1,5-a]pyrimidine core with a bromine atom, a morpholine carbonyl group, and a trifluoromethyl group that contribute to its unique biological properties.

Anticancer Activity

Research indicates that pyrazolo[1,5-a]pyrimidines exhibit significant anticancer activity. The specific compound has shown promise in inhibiting various cancer cell lines. For instance:

• In vitro studies have demonstrated that derivatives of pyrazolo[1,5-a]pyrimidines can inhibit BRAF(V600E), EGFR, and Aurora-A kinase, which are critical in cancer cell proliferation and survival .
• Case Study : A study on related compounds reported IC50 values of around 2 µM against prostate cancer cell lines (PC-3 and DU145), suggesting that similar derivatives may exhibit comparable efficacy .

Enzyme Inhibition

The compound's structure suggests potential as an enzyme inhibitor. Pyrazolo[1,5-a]pyrimidines have been investigated for their ability to inhibit various kinases:

• Kinase Inhibition : Compounds in this class have shown inhibitory activity against kinases involved in cancer progression, such as telomerase and ROS receptor tyrosine kinases .

Synthesis and Structure-Activity Relationship (SAR)

The synthesis of 3-Bromo-2-(morpholin-4-ylcarbonyl)-5-phenyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine typically involves multi-step reactions starting from simpler pyrazole derivatives. The SAR studies indicate that modifications to the phenyl and morpholine groups significantly affect biological activity.

Modification	Effect on Activity
Bromine substitution	Enhanced anticancer properties
Trifluoromethyl group	Increased lipophilicity and bioavailability

Case Studies

• Antitumor Efficacy : A series of pyrazolo derivatives were tested against MCF-7 breast cancer cells. The combination of these compounds with doxorubicin showed a synergistic effect, enhancing cytotoxicity significantly compared to doxorubicin alone .
• Antimicrobial Activity : Some related compounds exhibited notable antifungal activity against pathogens like Rhizoctonia solani, indicating broader biological applications beyond oncology .

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Analysis at Key Positions

The table below compares substituents at critical positions in the target compound and its analogues:

Compound Name	C-2 Substituent	C-3 Substituent	C-5 Substituent	C-7 Substituent	Reference
Target Compound	Morpholin-4-ylcarbonyl	Bromo	Phenyl	Trifluoromethyl	[1, 2, 10]
6g	–	4-Hydroxymethylphenyl	(4-Methoxybenzyl)amino	Trifluoromethyl	[3]
Compound 43 ()	Morpholin-4-yl	–	Phenyl	Trifluoromethyl	[7]
333765-17-6 ()	Morpholin-4-ylcarbonyl	–	4-Nitrophenyl	Trifluoromethyl	[17]
3-Bromo-2-(tert-butyl)-... ()	tert-Butyl	Bromo	–	Trifluoromethyl	[20]

Key Observations:

C-2 Substituents: The morpholin-4-ylcarbonyl group in the target compound and 333765-17-6 introduces polar amide functionality, enhancing solubility compared to non-polar tert-butyl () or aryl groups. This group may also influence binding to enzymes like kinases or monoamine oxidases .

C-3 Reactivity :

• The bromine in the target compound and ’s analogue allows Suzuki–Miyaura cross-coupling. However, the tert-butyl group in may sterically hinder coupling efficiency compared to the target’s smaller substituents .

C-5 Substituents: Phenyl (target, Compound 43) vs. Amino groups (e.g., 6g) enable hydrogen bonding but may reduce metabolic stability compared to aryl groups .

C-7 Trifluoromethyl :

• Ubiquitous across analogues, the -CF₃ group enhances lipophilicity and resistance to oxidative metabolism, a critical feature for drug candidates .

Preparation Methods

Cyclocondensation with β-Diketones and Enones

β-Diketones and enones serve as effective 1,3-biselectrophiles for introducing aryl and electron-withdrawing groups. For example, Petricci et al. demonstrated that aryl ketones react with 5-aminopyrazoles under acidic conditions to yield 5-arylpyrazolo[1,5-a]pyrimidines. Similarly, trifluoromethyl-substituted enones can be employed to install CF3 groups at position 7. Pankova and co-workers achieved this by reacting ethoxy-containing enones with aminopyrazoles, where electron-withdrawing groups (EWGs) enhanced cyclization efficiency.

Key Reaction Conditions

• Electrophile : Trifluoromethyl enone (e.g., CF3-CO-CH2-CO-OEt)

• Catalyst : KHSO4 in aqueous ethanol under ultrasound irradiation

• Yield : 84–92% for analogous compounds

Morpholin-4-ylcarbonyl Installation at Position 2

The morpholinyl carbonyl group is introduced via acylation or coupling reactions after core formation.

Carboxylic Acid Intermediate Formation

Hydrolysis of ester groups at position 2 (from cyclocondensation with malonate derivatives) yields carboxylic acids. For example, Ding et al. hydrolyzed methyl esters using NaOH/EtOH to generate carboxylic acid intermediates.

Amide Bond Formation

The carboxylic acid is activated as an acyl chloride (using SOCl2 or oxalyl chloride) and reacted with morpholine to form the morpholin-4-ylcarbonyl moiety. This method achieves yields >80% for similar pyrazolo[1,5-a]pyrimidines.

Phenyl Group Incorporation at Position 5

Aryl groups at position 5 are introduced during cyclocondensation using phenyl-substituted β-diketones or via Suzuki-Miyaura cross-coupling post-core formation.

Cyclocondensation with Aryl-β-Diketones

Phenyl-β-diketones react regioselectively with aminopyrazoles to install aryl groups at position 5. Electron-donating groups on the diketone improve electrophilicity and reaction rates.

Suzuki-Miyaura Coupling

For late-stage functionalization, boronic ester intermediates at position 5 undergo cross-coupling with phenylboronic acids. Optimization of palladium catalysts (e.g., Pd(PPh3)4) and bases (e.g., K2CO3) is critical for achieving >70% yields.

Trifluoromethyl Group Introduction at Position 7

Trifluoromethylation at position 7 is most efficiently achieved using CF3-substituted enones during cyclocondensation. Alternative strategies, such as radical trifluoromethylation, remain underdeveloped due to poor regiocontrol.

Trifluoromethyl Enone Cyclocondensation

Reaction of 5-aminopyrazoles with CF3-CO-CH2-CO-OEt under KHSO4 catalysis produces 7-trifluoromethyl derivatives. Ultrasound irradiation reduces reaction times to 9–12 minutes.

Comparative Analysis of Synthetic Routes

Method	Key Step	Yield	Advantages	Challenges
Cyclocondensation	Core formation	84–92%	One-pot, scalable	Requires specialized electrophiles
Suzuki Coupling	Phenyl introduction	70–75%	Late-stage flexibility	Sensitivity to moisture/oxygen
Post-synthetic Bromination	Bromine installation	60–65%	Compatible with complex cores	Risk of over-bromination
Acylation	Morpholinyl carbonyl addition	>80%	High functional group tolerance	Multi-step purification required

Challenges and Optimization Strategies

• Regioselectivity Control : Competing reaction pathways during cyclocondensation necessitate precise tuning of electronic and steric effects. EWGs on electrophiles enhance regiochemical precision.

• Trifluoromethyl Stability : CF3 groups are prone to hydrolysis under basic conditions. Using non-aqueous media during later stages mitigates decomposition.

• Morpholinyl Carbonyl Reactivity : Over-acylation is avoided by employing mild coupling agents (e.g., EDCl/HOBt) and stoichiometric control .

Q & A

Q. How can researchers optimize the synthetic yield of this compound?

To optimize synthetic yield, focus on reaction conditions such as solvent choice (e.g., ethanol or DMF for crystallization), temperature (reflux at 80–100°C), and catalysts (e.g., palladium for cross-coupling reactions). Evidence from analogous pyrazolo[1,5-a]pyrimidine syntheses shows that stepwise functionalization of the core structure, starting with bromination and morpholine-carbonyl group incorporation, improves efficiency . Purification via column chromatography or recrystallization in ethanol/DMF mixtures is critical to achieving >95% purity .

Q. What analytical techniques are essential for structural confirmation?

Key techniques include:

• X-ray crystallography : Resolve atomic coordinates and confirm stereochemistry (e.g., orthorhombic Pbca space group with Z=8, as seen in related compounds) .
• NMR spectroscopy : Use $^1$H/$^{13}$C NMR to verify substituent positions (e.g., trifluoromethyl at C7, morpholinylcarbonyl at C2) .
• Mass spectrometry : Confirm molecular weight (e.g., ESI-MS for [M+H]$^+$ peaks matching C$_{19}$H$_{14}$BrF$_3$N$_4$O$_2$) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced bioactivity?

SAR studies should systematically modify substituents:

• Replace the trifluoromethyl group (C7) with other electron-withdrawing groups (e.g., nitro) to assess impact on target binding .
• Vary the morpholinylcarbonyl moiety (C2) with alternative heterocycles (e.g., piperazine) to optimize pharmacokinetics . Computational tools like molecular docking (AutoDock Vina) and MD simulations can predict binding affinities to targets such as kinases or GPCRs .

Q. What strategies resolve contradictions in reported solubility and stability data?

Discrepancies often arise from polymorphic forms or solvent-dependent degradation. Mitigation strategies include:

• Controlled crystallization : Use polar solvents (e.g., methanol) to isolate stable polymorphs .
• Accelerated stability studies : Monitor degradation under varying pH (2–12) and temperature (25–60°C) using HPLC .
• Standardized protocols : Adopt OECD guidelines for solubility measurements (e.g., shake-flask method) .

Q. How can researchers validate conflicting biological activity claims in the literature?

Address contradictions via:

• Dose-response assays : Compare IC$_{50}$ values across multiple cell lines (e.g., HEK293 vs. HeLa) .
• Target-specific profiling : Use kinase inhibition panels or radioligand binding assays to confirm selectivity .
• Meta-analysis : Pool data from independent studies using statistical tools (e.g., RevMan) to identify outliers .

Methodological Considerations

• Synthetic Challenges : The bromine atom at C3 may hinder nucleophilic substitution; optimize using Pd-catalyzed Buchwald-Hartwig amination for morpholine-carbonyl coupling .
• Data Reproducibility : Document crystal growth conditions (e.g., slow evaporation from DMSO) to ensure structural reproducibility .
• Biological Assays : Include positive controls (e.g., staurosporine for kinase inhibition) and validate results with orthogonal assays (e.g., Western blotting alongside enzymatic assays) .